![molecular formula C9H6F2N2O2 B2550813 2-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid CAS No. 2248352-29-4](/img/structure/B2550813.png)
2-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid
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Description
It belongs to the class of pyrazolo[1,5-a]pyrimidines, which are purine analogs. These compounds have garnered significant interest in medicinal chemistry and material science due to their photophysical properties .
Synthesis Analysis
The synthesis of this compound involves the introduction of a difluoromethyl group onto a pyrazolo[1,5-a]pyridine scaffold. One method for its synthesis is through N-difluoromethylation using appropriate reagents. The reaction proceeds efficiently, yielding the desired product .
Molecular Structure Analysis
The molecular structure of 2-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid consists of a pyrazolo[1,5-a]pyridine core with a difluoromethyl group attached. The presence of this functional group significantly impacts its properties and reactivity .
Chemical Reactions Analysis
The compound can participate in various chemical reactions, including substitution, addition, and cyclization reactions. For instance, it can undergo N-difluoromethylation reactions to introduce the difluoromethyl group. The regioselectivity of these reactions can be controlled by the choice of leaving groups .
Physical And Chemical Properties Analysis
Mechanism of Action
The exact mechanism of action for this compound depends on its specific application. As a fluorophore, it exhibits tunable photophysical properties, making it suitable for optical applications. The electron-donating groups (EDGs) at position 7 on the fused ring enhance both absorption and emission behaviors. The electronic structure analysis reveals insights into its optical properties .
Properties
IUPAC Name |
2-(difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F2N2O2/c10-8(11)6-4-7-5(9(14)15)2-1-3-13(7)12-6/h1-4,8H,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUSFOYFDVXTHOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CC(=N2)C(F)F)C(=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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